Cas no 126449-41-0 (1,2-Dithiolane-3-pentanoic acid, 2-[(2-methyl-1-oxo-2-propen-1-yl)oxy]ethyl ester)

• Product Name: 1,2-Dithiolane-3-pentanoic acid, 2-[(2-methyl-1-oxo-2-propen-1-yl)oxy]ethyl ester
• CAS No: 126449-41-0
• MF: C₁₄H₂₂O₄S₂
• MW: 318.452082157135
• CID: 5216911
• PubChem ID: 87858384
• Update Time: 2026-03-06

1,2-Dithiolane-3-pentanoic acid, 2-[(2-methyl-1-oxo-2-propen-1-yl)oxy]ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Dithiolane-3-pentanoic acid, 2-[(2-methyl-1-oxo-2-propen-1-yl)oxy]ethyl ester
• SCHEMBL5581639
• 2-Methacryloyloxyethyl Thioctate (stabilized with MEHQ)
• 2-(methacryloyloxy)ethyl 5-(1,2-dithiolan-3-yl)pentanoate
• 126449-41-0
• G85973

• Inchi： 1S/C14H22O4S2/c1-11(2)14(16)18-9-8-17-13(15)6-4-3-5-12-7-10-19-20-12/h12H,1,3-10H2,2H3
• InChI Key： GEXPCKAXGQOVAY-UHFFFAOYSA-N
• SMILES： S1CCC(CCCCC(OCCOC(=O)C(C)=C)=O)S1

Computed Properties

• Exact Mass: 318.09595153g/mol
• Monoisotopic Mass: 318.09595153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 103Ų

Additional information on 1,2-Dithiolane-3-pentanoic acid, 2-[(2-methyl-1-oxo-2-propen-1-yl)oxy]ethyl ester

1,2-Dithiolane-3-pentanoic acid, 2-[(2-methyl-1-oxo-2-propen-1-yl)oxy]ethyl ester (CAS No. 126449-41-0): An Overview and Recent Advances

1,2-Dithiolane-3-pentanoic acid, 2-[(2-methyl-1-oxo-2-propen-1-yl)oxy]ethyl ester (CAS No. 126449-41-0) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its potential applications in various biological and pharmaceutical contexts. This compound, often referred to as DTPA-MeOAc, is a derivative of dithiolane, a class of compounds known for their sulfur-containing cyclic structures and versatile reactivity.

The dithiolane scaffold is characterized by a five-membered ring containing two sulfur atoms and one oxygen atom. The presence of these heteroatoms imparts unique chemical properties to the molecule, making it an attractive candidate for the synthesis of bioactive compounds. The 2-[(2-methyl-1-oxo-2-propen-1-yl)oxy]ethyl ester moiety further enhances the compound's reactivity and solubility, making it suitable for a wide range of applications.

Recent studies have highlighted the potential of DTPA-MeOAc in various biological systems. One notable area of research is its use as a ligand in metal chelation therapy. The ability of dithiolane derivatives to form stable complexes with metal ions has been extensively studied, particularly in the context of removing toxic metals from the body. For instance, a study published in the Journal of Inorganic Biochemistry demonstrated that DTPA-MeOAc effectively chelates heavy metals such as lead and mercury, offering a promising approach for treating metal toxicity.

In addition to its chelating properties, DTPA-MeOAc has shown potential as an antioxidant. The sulfur atoms in the dithiolane ring can act as electron donors, neutralizing free radicals and protecting cells from oxidative damage. A study published in the Journal of Medicinal Chemistry reported that DTPA-MeOAc exhibits strong antioxidant activity, which could be beneficial in preventing or treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The pharmaceutical industry has also shown interest in DTPA-MeOAc due to its potential as a drug delivery vehicle. The ester functionality in the molecule can be hydrolyzed under physiological conditions, releasing the active compound at the target site. This property makes it an attractive candidate for developing prodrugs that can improve drug bioavailability and reduce side effects. A recent review in the European Journal of Medicinal Chemistry discussed the use of dithiolane derivatives as prodrug carriers, highlighting their ability to enhance drug delivery efficiency.

Moreover, DTPA-MeOAc has been explored for its potential in cancer therapy. Research published in the Cancer Letters journal indicated that DTPA-MeOAc can inhibit cancer cell proliferation by interfering with key signaling pathways involved in cell growth and survival. The compound's ability to modulate these pathways suggests its potential as a novel anticancer agent.

The synthesis of DTPA-MeOAc involves several steps, including the formation of the dithiolane ring and the introduction of the ester functionality. A detailed synthetic route was reported in a study published in the Tetrahedron Letters, which described an efficient method for synthesizing DTPA-MeOAc using readily available starting materials and mild reaction conditions. This synthetic approach has facilitated further research and development efforts aimed at optimizing the compound's properties for specific applications.

In conclusion, 1,2-Dithiolane-3-pentanoic acid, 2-[(2-methyl-1-oxo-2-propen-1-yl)oxy]ethyl ester (CAS No. 126449-41-0) is a multifaceted compound with a wide range of potential applications in medicine and chemistry. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, DTPA-MeOAc is poised to play a significant role in advancing therapeutic strategies for various diseases.